Cas no 2247104-41-0 (2-(propan-2-yl)-2-(trifluoromethyl)oxirane)

• Product Name: 2-(propan-2-yl)-2-(trifluoromethyl)oxirane
• CAS No: 2247104-41-0
• MF: C₆H₉F₃O
• MW: 154.130272626877
• CID: 5465729
• PubChem ID: 138040452
• Update Time: 2025-05-24

2-(propan-2-yl)-2-(trifluoromethyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-Propan-2-yl-2-(trifluoromethyl)oxirane
• 2-(propan-2-yl)-2-(trifluoromethyl)oxirane
• Z3211821289

• Inchi： 1S/C6H9F3O/c1-4(2)5(3-10-5)6(7,8)9/h4H,3H2,1-2H3
• InChI Key： NWRFICVUSQPYMX-UHFFFAOYSA-N
• SMILES： FC(C1(C(C)C)CO1)(F)F

Computed Properties

• Exact Mass: 154.06054939 g/mol
• Monoisotopic Mass: 154.06054939 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 154.13
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5

Additional information on 2-(propan-2-yl)-2-(trifluoromethyl)oxirane

Introduction to 2-(Propan-2-yl)-2-(Trifluoromethyl)oxirane (CAS No. 2247104-41-0)

2-(Propan-2-yl)-2-(trifluoromethyl)oxirane (CAS No. 2247104-41-0) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This epoxide, characterized by its trifluoromethyl and isopropyl substituents, offers a range of chemical properties that make it an attractive candidate for various applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and potential applications of 2-(propan-2-yl)-2-(trifluoromethyl)oxirane.

Chemical Structure and Synthesis

The molecular structure of 2-(propan-2-yl)-2-(trifluoromethyl)oxirane is defined by its epoxide ring, which is flanked by a trifluoromethyl group and an isopropyl group. This unique arrangement imparts specific reactivity and stability to the molecule. The synthesis of this compound typically involves the reaction of a suitable halide or alcohol with an appropriate base and an oxidizing agent. One common method involves the epoxidation of 1-chloro-3,3,3-trifluoro-1-isopropylpropane using a peracid such as m-chloroperbenzoic acid (mCPBA). This method yields high purity 2-(propan-2-yl)-2-(trifluoromethyl)oxirane with good yields.

Physical and Chemical Properties

2-(Propan-2-yl)-2-(trifluoromethyl)oxirane is a colorless liquid with a molecular weight of 168.1 g/mol. It has a boiling point of approximately 85°C at 760 mmHg and a melting point of -55°C. The compound is relatively stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. The presence of the trifluoromethyl group enhances the compound's lipophilicity and stability, making it suitable for various chemical transformations.

The reactivity of the epoxide ring in 2-(propan-2-yl)-2-(trifluoromethyl)oxirane allows it to undergo ring-opening reactions with nucleophiles such as alcohols, amines, and thiols. These reactions can be used to introduce functional groups or to form polymers with specific properties. For example, the ring-opening polymerization of 2-(propan-2-yl)-2-(trifluoromethyl)oxirane can yield polymers with enhanced thermal stability and mechanical strength.

Potential Applications

The unique properties of 2-(propan-2-yl)-2-(trifluoromethyl)oxirane make it a valuable intermediate in several areas of research and development:

• Pharmaceutical Research: The trifluoromethyl group in 2-(propan-2-yl)-2-(trifluoromethyl)oxirane can enhance the metabolic stability and bioavailability of drug molecules. This makes it an attractive building block for the synthesis of novel pharmaceuticals. Recent studies have explored its use in the development of antiviral agents and anticancer drugs.
• Polymer Science: The reactivity of the epoxide ring allows for the formation of polymers with tailored properties. These polymers can be used in coatings, adhesives, and composite materials due to their enhanced thermal stability and mechanical strength.
• Molecular Probes: The trifluoromethyl group can be used as a labeling moiety in molecular probes for biological studies. The high sensitivity and stability of these probes make them useful for imaging applications in cell biology and pharmacology.
• Catalysis: strong>: The presence of both the trifluoromethyl and isopropyl groups can influence the catalytic activity of metal complexes derived from 2-(propan-2-yl)-2-(trifluoromethyl)oxirane. These complexes have shown promise in asymmetric catalysis, where they can facilitate enantioselective reactions with high efficiency.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 2-(propan-2-yl)-2-(trifluoromethyl)oxirane is generally stable under standard laboratory conditions, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn during handling. Additionally, the compound should be stored in tightly sealed containers away from heat sources and incompatible materials.

Conclusion

In conclusion, 2-(propan-2-yl)-2-(trifluoromethyl)oxirane (CAS No. 2247104-41-0) strong>: is a versatile compound with unique chemical properties that make it valuable in various fields such as pharmaceutical research, polymer science, molecular probes, and catalysis. Its synthesis methods are well-established, and its physical and chemical properties have been extensively studied. As research continues to advance, the potential applications of this compound are likely to expand further, contributing to new discoveries and innovations in chemistry and related disciplines.